Cas no 578743-92-7 (6H-Pyrazolo[3,4-b]pyridin-6-one,1-cyclopentyl-1,7-dihydro-3,4-dimethyl-(9CI))

• Product Name: 6H-Pyrazolo[3,4-b]pyridin-6-one,1-cyclopentyl-1,7-dihydro-3,4-dimethyl-(9CI)
• CAS No: 578743-92-7
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 947690
• PubChem ID: 135413839
• Update Time: 2025-04-19

6H-Pyrazolo[3,4-b]pyridin-6-one,1-cyclopentyl-1,7-dihydro-3,4-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrazolo[3,4-b]pyridin-6-one,1-cyclopentyl-1,7-dihydro-3,4-dimethyl-(9CI)
• 1-CYCLOPENTYL-1,7-DIHYDRO-3,4-DIMETHYL-6H-PYRAZOLO[3,4-B]PYRIDIN-6-ONE
• 1-cyclopentyl-3,4-dimethyl-2H-pyrazolo[3,4-b]pyridin-6-one
• AKOS000590645
• HMS1555G07
• 6H-Pyrazolo[3,4-b]pyridin-6-one, 1-cyclopentyl-1,7-dihydro-3,4-dimethyl-
• CHEMBL1449791
• STK783706
• IDI1_033185
• TimTec1_007531
• SMR000072561
• BDBM42947
• HMS2449I23
• CCG-115044
• 1-cyclopentyl-3,4-dimethyl-1H,6H,7H-pyrazolo[3,4-b]pyridin-6-one
• 1-cyclopentyl-3,4-dimethyl-1,7-dihydro-6H-pyrazolo[3,4-b]pyridin-6-one
• DTXSID40353749
• DB-325531
• EU-0048912
• MLS000088313
• 1-CYCLOPENTYL-3,4-DIMETHYL-7H-PYRAZOLO[3,4-B]PYRIDIN-6-ONE
• VYQVAZGEWOMQAM-UHFFFAOYSA-N
• 578743-92-7
• cid_750977

• Inchi： 1S/C13H17N3O/c1-8-7-11(17)14-13-12(8)9(2)15-16(13)10-5-3-4-6-10/h7,10H,3-6H2,1-2H3,(H,14,17)
• InChI Key： VYQVAZGEWOMQAM-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C2C(C)=NN(C=2N1)C1CCCC1

Computed Properties

• Exact Mass: 231.137162174g/mol
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.9Ų